Cas no 115850-11-8 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(5-methyl-1,3,4-thiadiazol-2-yl)thio]methyl]-8-oxo-7-[[2-(1H-tetrazol-1-yl)acetyl]amino]-,sodium salt, hydrate (1:1:5), (6R,7R)-)
115850-11-8 structure
Product Name:5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(5-methyl-1,3,4-thiadiazol-2-yl)thio]methyl]-8-oxo-7-[[2-(1H-tetrazol-1-yl)acetyl]amino]-,sodium salt, hydrate (1:1:5), (6R,7R)-
CAS No:115850-11-8
MF:C14H23N8NaO9S3
MW:566.565388917923
CID:186624
PubChem ID:23678598
Update Time:2025-04-19
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(5-methyl-1,3,4-thiadiazol-2-yl)thio]methyl]-8-oxo-7-[[2-(1H-tetrazol-1-yl)acetyl]amino]-,sodium salt, hydrate (1:1:5), (6R,7R)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(5-methyl-1,3,4-thiadiazol-2-yl)thio]methyl]-8-oxo-7-[[2-(1H-tetrazol-1-yl)acetyl]amino]-,sodium salt, hydrate (1:1:5), (6R,7R)-
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(5-methyl-1,3,4-thiadiazol-2-yl)thio]...
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(5-methyl-1,3,4-thiadiazol-2-yl)thio]methyl]-8-oxo-7-[[2-(1H-tetrazo
- sodium (6R,7R)-3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-8-oxo-7-[[2-(tetrazol-1-yl)acetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate pentahydrate
- AG-D-37034
- Cefazolin sodium hydrate (JP16)
- CTK4A9516
- D02226
- SureCN2746029
- UNII-XLJ4VSY381
- AEUUKQLMFQPLPT-SZEKTHAZSA-N
- Cefazolin sodiuM pentahydrate
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(5-methyl-1,3,4-thiadiazol-2-yl)thio]methyl]-8-oxo-7-[[2-(1H-tetrazol-1-yl)acetyl]amino]-,sodium salt,hydrate(1:1:5),(6R,7R)-
- CS-0009642
- Cefazolin (sodium pentahydrate)
- Q27293889
- XLJ4VSY381
- sodium (6R,7R)-3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-8-oxo-7-[[2-(tetrazol-1-yl)acetyl]
- KHQJKXHCWOHDQD-HGUWTHONSA-M
- Cefazolin sodium hydrate (JP17)
- CHEBI:34615
- CEFAZOLIN SODIUM PENTAHYDRATE [WHO-DD]
- HY-B0756
- sodium;(6R,7R)-3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-8-oxo-7-[[2-(tetrazol-1-yl)acetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;pentahydrate
- Cefazolin sodium hydrate [WHO-DD]
- 115850-11-8
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3-(((5-methyl-1,3,4-thiadiazol-2-yl)thio)methyl)-8-oxo-7-((2-(1H-tetrazol-1-yl)acetyl)amino)-, sodium salt, hydrate (1:1:5), (6R,7R)-
- CEFAZOLIN SODIUM HYDRATE [JAN]
- Cefazolin sodium hydrate
-
- Inchi: 1S/C14H14N8O4S3.Na.5H2O/c1-6-17-18-14(29-6)28-4-7-3-27-12-9(11(24)22(12)10(7)13(25)26)16-8(23)2-21-5-15-19-20-21;;;;;;/h5,9,12H,2-4H2,1H3,(H,16,23)(H,25,26);;5*1H2/q;+1;;;;;/p-1/t9-,12-;;;;;;/m1....../s1
- InChI Key: KHQJKXHCWOHDQD-HGUWTHONSA-M
- SMILES: S1CC(CSC2=NN=C(C)S2)=C(C(=O)[O-])N2C([C@H]([C@@H]12)NC(CN1C=NN=N1)=O)=O.[Na+].O.O.O.O.O
Computed Properties
- Exact Mass: 566.065
- Monoisotopic Mass: 566.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 746
- Covalently-Bonded Unit Count: 7
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 243A^2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(5-methyl-1,3,4-thiadiazol-2-yl)thio]methyl]-8-oxo-7-[[2-(1H-tetrazol-1-yl)acetyl]amino]-,sodium salt, hydrate (1:1:5), (6R,7R)- Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
115850-11-8 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(5-methyl-1,3,4-thiadiazol-2-yl)thio]methyl]-8-oxo-7-[[2-(1H-tetrazol-1-yl)acetyl]amino]-,sodium salt, hydrate (1:1:5), (6R,7R)-) Related Products
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